Cas no 450344-49-7 (4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 450344-49-7
• MF: C₂₄H₂₈N₄O₃S₂
• MW: 484.634122848511
• CID: 6173509
• PubChem ID: 3566228
• Update Time: 2025-10-29

4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 4-(N,N-diethylsulfamoyl)-N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• HMS628E10
• Oprea1_354330
• 450344-49-7
• ChemDiv1_014530
• SR-01000569869
• AKOS024582292
• F0541-1566
• SR-01000569869-1

• Inchi： 1S/C24H28N4O3S2/c1-5-27(6-2)33(30,31)19-12-10-18(11-13-19)24(29)25-23-20-14-32-15-21(20)26-28(23)22-9-7-8-16(3)17(22)4/h7-13H,5-6,14-15H2,1-4H3,(H,25,29)
• InChI Key： FDZVCSJKYUCCQG-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC(=CC=1)S(N(CC)CC)(=O)=O)=O)N(C1C=CC=C(C)C=1C)N=2

Computed Properties

• Exact Mass: 484.16028312g/mol
• Monoisotopic Mass: 484.16028312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Recent Advances in the Study of 4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 450344-49-7)

The compound 4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 450344-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole scaffold and diethylsulfamoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting protein kinases involved in inflammatory and oncogenic processes. The study utilized in vitro and in vivo models to demonstrate the compound's ability to inhibit kinase activity with high selectivity, suggesting its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Another significant study, conducted by a team at the University of Cambridge, explored the pharmacokinetic profile of 450344-49-7. The researchers employed advanced analytical techniques, including LC-MS/MS, to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Their findings indicated favorable bioavailability and metabolic stability, which are critical factors for its progression into clinical trials. The study also identified potential metabolites, providing a foundation for further toxicological evaluations.

In addition to its pharmacological properties, recent synthetic chemistry efforts have focused on optimizing the production of 450344-49-7. A paper in Organic Process Research & Development (2024) described a scalable and cost-effective synthetic route, emphasizing green chemistry principles. The improved synthesis not only enhances the compound's accessibility for research but also reduces environmental impact, aligning with the growing emphasis on sustainable drug development.

Despite these advancements, challenges remain. For instance, the compound's solubility and formulation stability require further optimization to ensure its suitability for oral administration. Ongoing research is addressing these issues through the development of novel drug delivery systems, such as nanoparticle-based formulations, which have shown promise in preliminary studies.

In conclusion, 4-(diethylsulfamoyl)-N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 450344-49-7) represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure, combined with promising biological activity and pharmacokinetic properties, positions it as a potential therapeutic agent for a range of diseases. Future research should focus on overcoming formulation challenges and advancing the compound through preclinical and clinical development stages.